Cas no 65966-95-2 (Phosphonic acid, (2-acetyl-3-oxo-1-butenyl)-, diethyl ester)

• Product Name: Phosphonic acid, (2-acetyl-3-oxo-1-butenyl)-, diethyl ester
• CAS No: 65966-95-2
• MF: C₁₀H₁₇O₅P
• MW: 248.212744474411
• CID: 388752
• PubChem ID: 12006952
• Update Time: 2025-04-19

Phosphonic acid, (2-acetyl-3-oxo-1-butenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-acetyl-3-oxo-1-butenyl)-, diethyl ester
• 3-(diethoxyphosphorylmethylidene)pentane-2,4-dione
• diethyl b,b-diacetylvinylphosphonate
• DTXSID80475671
• 65966-95-2

• Inchi： 1S/C10H17O5P/c1-5-14-16(13,15-6-2)7-10(8(3)11)9(4)12/h7H,5-6H2,1-4H3
• InChI Key： BNVJTEDCLMWPSY-UHFFFAOYSA-N
• SMILES： P(/C=C(\C(C)=O)/C(C)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 248.08136064g/mol
• Monoisotopic Mass: 248.08136064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.7Ų